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Compound of Interest

Compound Name: Sodium dicyanamide

Cat. No.: B045673 Get Quote

Sodium Dicyanamide: A Comprehensive
Technical Guide
This technical guide provides an in-depth overview of the physical and chemical properties of

sodium dicyanamide, tailored for researchers, scientists, and drug development

professionals. The information presented is compiled from various scientific sources and is

intended to be a comprehensive resource for laboratory and development use.

Core Physical and Chemical Properties
Sodium dicyanamide is an inorganic compound with the chemical formula C₂N₃Na. It is the

sodium salt of the dicyanamide anion [N(CN)₂]⁻. It typically appears as a white to off-white or

pale yellow crystalline powder.[1][2][3] This compound is of significant interest in various fields,

including pharmaceuticals and materials science, due to its unique chemical structure and

reactivity.

Physical Properties
The key physical properties of sodium dicyanamide are summarized in the table below,

providing a quick reference for laboratory applications.
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Property Value Source(s)

CAS Number 1934-75-4 [3]

Molecular Formula C₂N₃Na [3]

Molecular Weight 89.03 g/mol [3]

Appearance
White to off-white/pale yellow

crystalline powder
[1][2]

Melting Point 300-315 °C (decomposes) [1][2][4]

Boiling Point Not applicable (decomposes) [5][6]

Density (bulk, approximate)
~1.4 g/cm³ (value for

dicyandiamide)
[7]

Solubility
Sodium dicyanamide exhibits varied solubility in different solvents. Its solubility in water is

notably high, a crucial factor for its use in aqueous reaction systems.

Solvent Solubility Temperature (°C) Source(s)

Water 36 g/100 g 30 [1]

260 g/L 30 [2][8][9]

Methanol Sparingly soluble Room Temperature [2][10]

Ethanol Sparingly soluble Room Temperature [1]

Dimethylsulfoxide

(DMSO)
Sparingly soluble Room Temperature [1]

Acetone Insoluble Room Temperature [8][9]

Ethyl Acetate Insoluble Room Temperature [8][9]

Chemical Properties and Reactivity
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Sodium dicyanamide is a stable compound under normal conditions but exhibits notable

reactivity, particularly in the synthesis of nitrogen-containing heterocyclic compounds.

Stability and Decomposition
Sodium dicyanamide is hygroscopic and should be stored in a dry, inert atmosphere.[2] It is

thermally stable up to its melting point, beyond which it undergoes decomposition.[1][2] The

thermal degradation of related dicyanamide-containing ionic liquids can lead to the formation of

polymeric products.

Reactivity with Acids and Bases
As a salt of a weak acid, sodium dicyanamide is expected to react with strong acids.

Information on the hydrolysis of the related compound dicyandiamide indicates that in acidic

solutions, it can hydrolyze to form guanylurea. In alkaline conditions (pH 10-14), the

decomposition of dicyandiamide can be accelerated, especially with heating.

Role in Organic Synthesis
A primary application of sodium dicyanamide is as a precursor in the synthesis of biguanide

derivatives, which are important in the pharmaceutical industry. It serves as a key building

block for drugs such as the antiseptic chlorhexidine and the antimalarial proguanil.[1][2] The

synthesis typically involves the reaction of sodium dicyanamide with the hydrochloride salts of

appropriate amines.

Experimental Protocols
This section outlines general methodologies for determining some of the key physical

properties of sodium dicyanamide.

Melting Point Determination (Capillary Method)
Objective: To determine the melting point range of a solid compound.

Materials:

Melting point apparatus (e.g., Mel-Temp)
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Capillary tubes (sealed at one end)

Sample of sodium dicyanamide

Mortar and pestle (if sample is not a fine powder)

Spatula

Procedure:

Ensure the sodium dicyanamide sample is dry and finely powdered. If necessary, gently

grind the crystals in a mortar and pestle.

Load the capillary tube by pressing the open end into the sample, trapping a small amount of

the powder.

Tap the sealed end of the capillary tube on a hard surface to pack the sample into the

bottom. The packed sample height should be 2-3 mm.

Place the loaded capillary tube into the heating block of the melting point apparatus.

If the approximate melting point is unknown, perform a rapid heating to get a rough estimate.

For an accurate measurement, start heating at a rate that allows the temperature to rise

slowly (1-2 °C per minute) as you approach the expected melting point.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Continue heating slowly and record the temperature at which the last solid crystal melts (the

end of the melting range).

The melting point is reported as this range. For a pure compound, this range is typically

narrow (0.5-2 °C).

Solubility Determination (Shake-Flask Method)
Objective: To determine the solubility of a solid in a liquid solvent at a specific temperature.
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Materials:

Sodium dicyanamide

Solvent of interest

Conical flask or vial with a secure cap

Thermostatically controlled shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filter)

Evaporating dish or other suitable container for solvent evaporation

Procedure:

Add an excess amount of sodium dicyanamide to a known volume or mass of the solvent

in the flask. The presence of undissolved solid is necessary to ensure saturation.

Seal the flask and place it in the thermostatically controlled shaker or water bath set to the

desired temperature.

Agitate the mixture for a sufficient period to ensure equilibrium is reached (this can range

from several hours to days).

Once equilibrium is established, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume or mass of the supernatant (the saturated solution) using

a syringe fitted with a filter to remove any solid particles.

Weigh the collected saturated solution.

Evaporate the solvent from the collected sample completely. This can be done by heating

gently in an oven or on a hot plate in a fume hood.

Weigh the remaining solid residue (the dissolved sodium dicyanamide).
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Calculate the solubility as the mass of the dissolved solid per mass or volume of the solvent

(e.g., g/100 g of solvent or g/L of solvent).

Thermal Analysis using Differential Scanning
Calorimetry (DSC)
Objective: To study the thermal transitions of a material, such as melting and decomposition.

Materials:

Differential Scanning Calorimeter (DSC)

DSC pans (e.g., aluminum) and lids

Crimping press for sealing pans

Sodium dicyanamide sample

Analytical balance

Procedure:

Accurately weigh a small amount of the sodium dicyanamide sample (typically 1-10 mg)

into a DSC pan.

Seal the pan with a lid using the crimping press.

Place the sealed sample pan and an empty reference pan (of the same type) into the DSC

cell.

Program the DSC instrument with the desired temperature profile. This typically involves

heating the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range

that includes the expected transitions.

Run the experiment. The DSC will measure the difference in heat flow between the sample

and the reference as a function of temperature.
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Analyze the resulting thermogram. An endothermic peak will indicate melting, and the onset

temperature of this peak is taken as the melting point. Exothermic peaks may indicate

decomposition or other chemical reactions. The area under the peak can be used to

calculate the enthalpy of the transition.

Synthesis Pathways and Logical Relationships
Sodium dicyanamide is a critical intermediate in the synthesis of several important

pharmaceutical compounds. The following diagrams, generated using the DOT language,

illustrate the synthetic pathways for Chlorhexidine and Proguanil.

Synthesis of Chlorhexidine

Reactants

Intermediate

Product

Sodium Dicyanamide

Hexamethylene-bis(cyanoguanidine)

Reaction 1

Hexamethylenediamine
dihydrochloride

Reaction 1
(Butanol, Reflux)

p-Chloroaniline
hydrochloride

Chlorhexidine

Reaction 2
(Solvent, Heat)

Reaction 2

Click to download full resolution via product page

Caption: Synthesis pathway of Chlorhexidine from Sodium Dicyanamide.

Synthesis of Proguanil
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Reactants (Step 1)

Intermediate

Reactants (Step 2)

Product

p-Chloroaniline

p-Chlorophenylcyanoguanidine

Reaction 1
(Aqueous HCl, 80°C)

Sodium Dicyanamide Proguanil

Reaction 2
(Ethanol/Water, CuSO4, Reflux)

Isopropylamine

Click to download full resolution via product page

Caption: Synthesis pathway of Proguanil from Sodium Dicyanamide.

Experimental Workflow for Property Determination
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Caption: Workflow for the determination of Sodium Dicyanamide properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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